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Introduction
Glycofurol 75, also known as α-[(Tetrahydro-2-furanyl)methyl]-ω-hydroxy-poly(oxy-1,2-

ethanediyl) or Tetraglycol, is a versatile and widely utilized solvent in the pharmaceutical

industry.[1][2] It is a clear, colorless, and nearly odorless liquid characterized by its exceptional

solvency for poorly water-soluble compounds, making it a critical excipient in the formulation of

parenteral, topical, and intranasal drug delivery systems.[2][3][4] Its primary function is to

enhance the solubility and bioavailability of hydrophobic active pharmaceutical ingredients

(APIs).[2] This guide provides an in-depth overview of the core physicochemical properties,

applications, and relevant experimental methodologies associated with Glycofurol 75.

Physicochemical Characteristics
Glycofurol 75 is a derivative of tetrahydrofurfuryl alcohol, prepared by its reaction with

ethylene oxide.[3][4] The "75" designation indicates a specific grade that meets analytical

specifications, ensuring a high purity level where the fraction of molecules with one or two

ethylene oxide units (n=1-2) is at least 95%.[3] Its key physical and chemical properties are

summarized below.

Table 1: Physicochemical Properties of Glycofurol 75
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Property Value References

Chemical Name

α-[(Tetrahydro-2-

furanyl)methyl]-ω-hydroxy-

poly(oxy-1,2-ethanediyl)

[3]

CAS Number 31692-85-0 [3][5]

Average Molecular Formula C₉H₁₈O₄ [3]

Average Molecular Weight 190.24 g/mol [3]

Appearance
Clear, colorless, almost

odorless liquid
[3][4]

Taste
Bitter taste with a warm

sensation
[3][4]

Boiling Point 80-100 °C [3]

Density 1.070-1.090 g/cm³ at 20°C [3]

Refractive Index (n²⁰/D) ~1.454 - 1.462 [3][6][7]

Dynamic Viscosity 8-18 mPa·s (cP) at 20°C [3]

Flash Point >110 °C (>230 °F) [6]

Storage

Store in a cool, dry place,

protected from light in a well-

closed container, preferably

under nitrogen.

[3]

Table 2: Solubility Profile of Glycofurol 75 at 20°C
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Solvent Solubility References

Water Miscible in all proportions [8]

Ethanol (95%) Miscible in all proportions [3]

Glycerin Miscible in all proportions [3]

Polyethylene Glycol 400 Miscible in all proportions [3]

Castor Oil Miscible [3]

Chloroform Sparingly Soluble [2]

Methanol
Slightly Soluble (Sonication

may be needed)
[2]

Arachis Oil Immiscible [3]

Isopropyl Ether Immiscible [3]

Pharmaceutical Applications and Rationale
The unique properties of Glycofurol 75 make it an invaluable excipient for overcoming

formulation challenges, primarily related to drug solubility.

Parenteral Formulations: Glycofurol 75 is extensively used as a cosolvent in intravenous

(IV) and intramuscular (IM) injections for drugs with poor aqueous solubility.[4] It can be used

in concentrations up to 50% v/v.[3][4] Its high tissue compatibility and lower irritancy

compared to other organic solvents minimize local adverse reactions at the injection site.[2]

Topical and Transdermal Delivery: It acts as a penetration enhancer, facilitating the transport

of APIs across the skin barrier.[3] This makes it a suitable vehicle for gels, creams, and other

topical formulations designed for local or systemic effects.[3]

Nasal and Rectal Formulations: Studies have explored its use in intranasal and rectal

preparations to improve drug absorption through mucosal membranes.[3][4]

Bioavailability Enhancement: By dissolving hydrophobic drugs, Glycofurol 75 improves their

dissolution rate upon administration, which can significantly boost bioavailability and facilitate
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the achievement of therapeutic concentrations.[2]

Core Physicochemical Properties

Pharmaceutical Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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